Cas no 1060805-96-0 (4-bromo-6-methyl-pyridine-3-carboxylic acid)
1060805-96-0 structure
Product Name:4-bromo-6-methyl-pyridine-3-carboxylic acid
CAS No:1060805-96-0
MF:C7H6BrNO2
MW:216.032041072845
CID:823864
PubChem ID:70674157
Update Time:2025-04-19
4-bromo-6-methyl-pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-methylnicotinic acid
- 4-bromo-6-methylpyridine-3-carboxylic acid
- 4-bromo-6-methyl-pyridine-3-carboxylic acid
- EN300-119478
- Z1269167379
- AB66861
- AKOS022171975
- DTXSID30742623
- G74876
- CS-0449624
- 1060805-96-0
- DB-367580
- 4-Bromo-6-methylnicotinicacid
- SCHEMBL16836013
-
- Inchi: 1S/C7H6BrNO2/c1-4-2-6(8)5(3-9-4)7(10)11/h2-3H,1H3,(H,10,11)
- InChI Key: FYWMYYUNSJWYKV-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=NC=C1C(=O)O
Computed Properties
- Exact Mass: 214.95819g/mol
- Monoisotopic Mass: 214.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 339.8±42.0 °C at 760 mmHg
- Flash Point: 159.3±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-bromo-6-methyl-pyridine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-bromo-6-methyl-pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011562-250mg |
4-Bromo-6-methylnicotinic acid |
1060805-96-0 | 95% | 250mg |
$1009.40 | 2023-09-04 | |
| Alichem | A029011562-1g |
4-Bromo-6-methylnicotinic acid |
1060805-96-0 | 95% | 1g |
$2981.85 | 2023-09-04 | |
| Chemenu | CM176835-1g |
4-bromo-6-methylnicotinic acid |
1060805-96-0 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM176835-1g |
4-bromo-6-methylnicotinic acid |
1060805-96-0 | 95% | 1g |
$830 | 2022-06-14 | |
| TRC | B680985-10mg |
4-Bromo-6-methylpyridine-3-carboxylic Acid |
1060805-96-0 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B680985-50mg |
4-Bromo-6-methylpyridine-3-carboxylic Acid |
1060805-96-0 | 50mg |
$ 185.00 | 2022-06-01 | ||
| TRC | B680985-100mg |
4-Bromo-6-methylpyridine-3-carboxylic Acid |
1060805-96-0 | 100mg |
$ 295.00 | 2022-06-01 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU4198-1G |
4-bromo-6-methyl-pyridine-3-carboxylic acid |
1060805-96-0 | 95% | 1g |
¥ 5,016.00 | 2023-03-16 | |
| Enamine | EN300-119478-0.05g |
4-bromo-6-methylpyridine-3-carboxylic acid |
1060805-96-0 | 90% | 0.05g |
$154.0 | 2023-07-08 | |
| Enamine | EN300-119478-0.1g |
4-bromo-6-methylpyridine-3-carboxylic acid |
1060805-96-0 | 90% | 0.1g |
$229.0 | 2023-07-08 |
4-bromo-6-methyl-pyridine-3-carboxylic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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